Cas no 2171461-80-4 (5-(benzyloxy)-2-formamido-4-methylpentanoic acid)

• Product Name: 5-(benzyloxy)-2-formamido-4-methylpentanoic acid
• CAS No: 2171461-80-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6493353
• PubChem ID: 165520313
• Update Time: 2025-05-19

5-(benzyloxy)-2-formamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-formamido-4-methylpentanoic acid
• EN300-1298654
• 2171461-80-4

• Inchi： 1S/C14H19NO4/c1-11(7-13(14(17)18)15-10-16)8-19-9-12-5-3-2-4-6-12/h2-6,10-11,13H,7-9H2,1H3,(H,15,16)(H,17,18)
• InChI Key： LOSHPPDNWYXEET-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CC(C(=O)O)NC=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-(benzyloxy)-2-formamido-4-methylpentanoic acid

5-(Benzyloxy)-2-formamido-4-methylpentanoic Acid: A Comprehensive Overview

5-(Benzyloxy)-2-formamido-4-methylpentanoic acid, also known by its CAS number 2171461-80-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group, a formamido group, and a methyl substituent attached to a pentanoic acid backbone. The combination of these functional groups makes it a versatile molecule with diverse applications in drug design, material science, and biochemical research.

The synthesis of 5-(benzyloxy)-2-formamido-4-methylpentanoic acid involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including nucleophilic substitution, condensation reactions, and oxidation processes, to achieve the desired molecular architecture. Recent advancements in catalytic techniques and green chemistry have further optimized the synthesis pathway, reducing the environmental impact while maintaining high yields and purity.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 5-(benzyloxy)-2-formamido-4-methylpentanoic acid exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, it has demonstrated significant activity against proteases and kinases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. These findings have been corroborated by recent in vitro and in vivo experiments conducted by leading research institutions.

In addition to its pharmacological applications, this compound has also garnered attention in the field of material science. Its ability to form stable crystalline structures under specific conditions makes it a valuable component in the development of advanced materials such as sensors and drug delivery systems. Researchers have explored its potential as a building block for self-assembling nanostructures, leveraging its functional groups to create highly ordered molecular architectures.

The structural versatility of 5-(benzyloxy)-2-formamido-4-methylpentanoic acid has also made it an attractive substrate for chemical modifications. By altering the substituents on the benzyloxy or formamido groups, scientists can tailor the compound's properties to suit specific applications. For example, introducing electron-withdrawing or donating groups can significantly influence its reactivity and solubility, opening up new avenues for customization in both academic and industrial settings.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular arrangement and dynamic behavior of the compound under various conditions. Furthermore, computational chemistry tools have enabled researchers to predict the compound's interactions with biological targets at an atomic level, enhancing our understanding of its mechanism of action.

In conclusion, 5-(benzyloxy)-2-formamido-4-methylpentanoic acid stands out as a multifaceted compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its properties and functions, this compound is poised to make significant contributions to the advancement of science and technology.